4-Benzoyl-5-(4-bromophenyl)-1-(6-ethyl-1,3-benzothiazol-2-yl)-3-hydroxy-1,5-dihydro-2H-pyrrol-2-one
4-Benzoyl-5-(4-bromophenyl)-1-(6-ethyl-1,3-benzothiazol-2-yl)-3-hydroxy-1,5-dihydro-2H-pyrrol-2-one
Brand Name:
Vulcanchem
CAS No.:
618418-95-4
VCID:
VC0384592
InChI:
InChI=1S/C26H19BrN2O3S/c1-2-15-8-13-19-20(14-15)33-26(28-19)29-22(16-9-11-18(27)12-10-16)21(24(31)25(29)32)23(30)17-6-4-3-5-7-17/h3-14,22,30H,2H2,1H3/b23-21+
SMILES:
CCC1=CC2=C(C=C1)N=C(S2)N3C(C(=C(C4=CC=CC=C4)O)C(=O)C3=O)C5=CC=C(C=C5)Br
Molecular Formula:
C26H19BrN2O3S
Molecular Weight:
519.4g/mol
4-Benzoyl-5-(4-bromophenyl)-1-(6-ethyl-1,3-benzothiazol-2-yl)-3-hydroxy-1,5-dihydro-2H-pyrrol-2-one
CAS No.: 618418-95-4
Main Products
VCID: VC0384592
Molecular Formula: C26H19BrN2O3S
Molecular Weight: 519.4g/mol
| CAS No. | 618418-95-4 |
|---|---|
| Product Name | 4-Benzoyl-5-(4-bromophenyl)-1-(6-ethyl-1,3-benzothiazol-2-yl)-3-hydroxy-1,5-dihydro-2H-pyrrol-2-one |
| Molecular Formula | C26H19BrN2O3S |
| Molecular Weight | 519.4g/mol |
| IUPAC Name | (4E)-5-(4-bromophenyl)-1-(6-ethyl-1,3-benzothiazol-2-yl)-4-[hydroxy(phenyl)methylidene]pyrrolidine-2,3-dione |
| Standard InChI | InChI=1S/C26H19BrN2O3S/c1-2-15-8-13-19-20(14-15)33-26(28-19)29-22(16-9-11-18(27)12-10-16)21(24(31)25(29)32)23(30)17-6-4-3-5-7-17/h3-14,22,30H,2H2,1H3/b23-21+ |
| Standard InChIKey | ZFULHIDTPGZWOL-XTQSDGFTSA-N |
| Isomeric SMILES | CCC1=CC2=C(C=C1)N=C(S2)N3C(/C(=C(/C4=CC=CC=C4)\O)/C(=O)C3=O)C5=CC=C(C=C5)Br |
| SMILES | CCC1=CC2=C(C=C1)N=C(S2)N3C(C(=C(C4=CC=CC=C4)O)C(=O)C3=O)C5=CC=C(C=C5)Br |
| Canonical SMILES | CCC1=CC2=C(C=C1)N=C(S2)N3C(C(=C(C4=CC=CC=C4)O)C(=O)C3=O)C5=CC=C(C=C5)Br |
| PubChem Compound | 5800419 |
| Last Modified | Nov 11 2021 |
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